Cas no 170229-70-6 (Benzenamine, 3-[2-[bis(1-methylethyl)amino]ethoxy]-4-methoxy-)

• Product Name: Benzenamine, 3-[2-[bis(1-methylethyl)amino]ethoxy]-4-methoxy-
• CAS No: 170229-70-6
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 1356840
• PubChem ID: 11357613
• Update Time: 2025-04-20

Benzenamine, 3-[2-[bis(1-methylethyl)amino]ethoxy]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[2-[bis(1-methylethyl)amino]ethoxy]-4-methoxy-
• SCHEMBL6204180
• 3-[2-[Bis(1-methylethyl)amino]ethoxy]-4-methoxybenzenamine
• 3-(2-Diisopropylaminoethoxy)-4-methoxyaniline
• DTXSID401193218
• 170229-70-6
• MQCBDSBMIRWLEX-UHFFFAOYSA-N

• Inchi： 1S/C15H26N2O2/c1-11(2)17(12(3)4)8-9-19-15-10-13(16)6-7-14(15)18-5/h6-7,10-12H,8-9,16H2,1-5H3
• InChI Key： MQCBDSBMIRWLEX-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1OC)N)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 266.19958
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 47.72